8-bromo-9-beta-D-xylofuranosyladenine
8-bromo-9-beta-D-xylofuranosyladenine
Brand Name:
Vulcanchem
CAS No.:
15830-78-1
VCID:
VC0098591
InChI:
InChI=1S/C10H12BrN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5+,6-,9+/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C(=N2)Br)C3C(C(C(O3)CO)O)O)N
Molecular Formula:
C10H12BrN5O4
Molecular Weight:
346.14 g/mol
8-bromo-9-beta-D-xylofuranosyladenine
CAS No.: 15830-78-1
Main Products
VCID: VC0098591
Molecular Formula: C10H12BrN5O4
Molecular Weight: 346.14 g/mol
CAS No. | 15830-78-1 |
---|---|
Product Name | 8-bromo-9-beta-D-xylofuranosyladenine |
Molecular Formula | C10H12BrN5O4 |
Molecular Weight | 346.14 g/mol |
IUPAC Name | (2S,3R,4R,5R)-2-(6-amino-8-bromopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol |
Standard InChI | InChI=1S/C10H12BrN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5+,6-,9+/m1/s1 |
Standard InChIKey | VJUPMOPLUQHMLE-ZUAPJGPHSA-N |
Isomeric SMILES | C1=NC(=C2C(=N1)N(C(=N2)Br)[C@@H]3[C@@H]([C@H]([C@H](O3)CO)O)O)N |
SMILES | C1=NC(=C2C(=N1)N(C(=N2)Br)C3C(C(C(O3)CO)O)O)N |
Canonical SMILES | C1=NC(=C2C(=N1)N(C(=N2)Br)C3C(C(C(O3)CO)O)O)N |
Synonyms | 8-bromo-9-beta-D-xylofuranosyladenine 8-bromo-xyloA |
PubChem Compound | 130421 |
Last Modified | Nov 11 2021 |
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